Cas no 1338994-53-8 (4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine)

4-Bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine is a brominated pyrazole derivative featuring a tetrahydropyran (oxane) substituent at the N1 position. This compound is of interest in medicinal and agrochemical research due to its versatile scaffold, which serves as a key intermediate in the synthesis of biologically active molecules. The presence of the bromine atom enhances reactivity for further functionalization, while the oxan-4-yl group contributes to improved solubility and metabolic stability. Its well-defined structure and high purity make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound is typically handled under standard laboratory conditions.

4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine structure

1338994-53-8 structure

Product Name:4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine

CAS No:1338994-53-8

MF:C₈H₁₂BrN₃O

MW:246.104380607605

CID:6032053

PubChem ID:63938031

Update Time:2025-06-08

4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine
- 1338994-53-8
- AKOS013253146
- EN300-1106654
- Inchi： 1S/C8H12BrN3O/c9-7-5-12(11-8(7)10)6-1-3-13-4-2-6/h5-6H,1-4H2,(H2,10,11)
- InChI Key： FWTYKCAUOJGXNN-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NN(C=1)C1CCOCC1

Computed Properties

Exact Mass: 245.01637g/mol
Monoisotopic Mass: 245.01637g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 53.1Å²

4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1106654-0.05g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	0.05g	$707.0	2023-10-27
Enamine	EN300-1106654-0.1g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	0.1g	$741.0	2023-10-27
Enamine	EN300-1106654-0.25g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	0.25g	$774.0	2023-10-27
Enamine	EN300-1106654-0.5g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	0.5g	$809.0	2023-10-27
Enamine	EN300-1106654-1.0g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8		1g	$1299.0	2023-06-10
Enamine	EN300-1106654-2.5g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	2.5g	$1650.0	2023-10-27
Enamine	EN300-1106654-5.0g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8		5g	$3770.0	2023-06-10
Enamine	EN300-1106654-10.0g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8		10g	$5590.0	2023-06-10
Enamine	EN300-1106654-1g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	1g	$842.0	2023-10-27
Enamine	EN300-1106654-5g	4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine	1338994-53-8	95%	5g	$2443.0	2023-10-27

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Additional information on 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine

4-Bromo-1-(Oxan-4-yl)-1H-Pyrazol-3-amine (CAS No. 1338994-53-8): An Overview of Its Synthesis, Properties, and Applications

4-Bromo-1-(Oxan-4-yl)-1H-pyrazol-3-amine (CAS No. 1338994-53-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo substituent, a pyrazole ring, and a piperidine moiety. These features contribute to its chemical stability and reactivity, making it an attractive candidate for a wide range of applications.

The synthesis of 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine has been the subject of several recent studies. One notable method involves the reaction of 4-bromo-1H-pyrazol-3-amine with tetrahydrofuran (THF) in the presence of a suitable catalyst. This approach not only yields high purity products but also allows for the facile introduction of various functional groups, enhancing the compound's utility in drug discovery and development.

In terms of physical properties, 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine is a white crystalline solid with a melting point of approximately 120°C. It is moderately soluble in common organic solvents such as dichloromethane and ethanol, but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions.

The biological activity of 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammation and cancer progression, such as COX-2 and AKT. These findings have sparked interest in its potential as a lead compound for the development of new therapeutic agents.

In addition to its biological activity, 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine has also been explored for its use in materials science. Its unique electronic properties make it a promising candidate for the development of novel materials with applications in electronics and optoelectronics. Recent studies have shown that derivatives of this compound can be used to create conductive polymers and organic semiconductors, opening up new avenues for technological innovation.

The environmental impact of 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine is another important consideration. While the compound itself is not classified as hazardous, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers are actively working on developing more sustainable synthesis methods that reduce waste and energy consumption, aligning with the principles of green chemistry.

In conclusion, 4-bromo-1-(oxan-4-yl)-1H-pyrazol-3-amine (CAS No. 1338994-53-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and biological activity make it an attractive target for further research and development. As new synthesis methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.